Cas no 136880-49-4 (Butanedioic acid, iodo-, 4-ethyl 1-methyl ester (9CI))

Butanedioic acid, iodo-, 4-ethyl 1-methyl ester (9CI) structure
136880-49-4 structure
Product Name:Butanedioic acid, iodo-, 4-ethyl 1-methyl ester (9CI)
CAS No:136880-49-4
MF:C7H11IO4
MW:286.064315080643
CID:901505
Update Time:2026-04-29

Butanedioic acid, iodo-, 4-ethyl 1-methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, iodo-, 4-ethyl 1-methyl ester (9CI)

Computed Properties

  • Exact Mass: 285.96973
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: 0.5

Experimental Properties

  • PSA: 52.6
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.